![molecular formula C25H33N3O2 B4174788 2-(4-cyclohexylphenoxy)-N-[2-(4-methyl-1-piperazinyl)phenyl]acetamide](/img/structure/B4174788.png)
2-(4-cyclohexylphenoxy)-N-[2-(4-methyl-1-piperazinyl)phenyl]acetamide
Overview
Description
2-(4-cyclohexylphenoxy)-N-[2-(4-methyl-1-piperazinyl)phenyl]acetamide, also known as CPPA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. CPPA is a selective antagonist of the kappa opioid receptor, which is involved in the regulation of pain, mood, and addiction. In
Mechanism of Action
2-(4-cyclohexylphenoxy)-N-[2-(4-methyl-1-piperazinyl)phenyl]acetamide is a selective antagonist of the kappa opioid receptor, which is involved in the regulation of pain, mood, and addiction. By blocking the activity of the kappa opioid receptor, this compound can modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of pain, mood, and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including analgesia, antidepressant effects, and reduction of drug-seeking behavior. In addition, this compound has been shown to modulate the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which are involved in the regulation of pain, mood, and addiction.
Advantages and Limitations for Lab Experiments
2-(4-cyclohexylphenoxy)-N-[2-(4-methyl-1-piperazinyl)phenyl]acetamide has several advantages for use in lab experiments, including its high purity and yield, and its selective antagonism of the kappa opioid receptor. However, there are also some limitations to the use of this compound in lab experiments, including its potential for off-target effects, and the need for further optimization of its pharmacokinetic properties.
Future Directions
There are several future directions for research on 2-(4-cyclohexylphenoxy)-N-[2-(4-methyl-1-piperazinyl)phenyl]acetamide, including the development of new pain medications, the treatment of mood disorders, and the development of new addiction treatments. In addition, further research is needed to optimize the pharmacokinetic properties of this compound, and to better understand its potential for off-target effects.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound is a selective antagonist of the kappa opioid receptor, which is involved in the regulation of pain, mood, and addiction. This compound has been shown to have analgesic effects, antidepressant effects, and to reduce drug-seeking behavior in animal models of addiction. While there are some limitations to the use of this compound in lab experiments, it has several advantages, including its high purity and yield, and its selective antagonism of the kappa opioid receptor. Further research is needed to fully understand the potential of this compound for the development of new pain medications, mood disorder treatments, and addiction treatments.
Scientific Research Applications
2-(4-cyclohexylphenoxy)-N-[2-(4-methyl-1-piperazinyl)phenyl]acetamide has been studied for its potential use in various scientific research applications, including pain management, mood disorders, and addiction. This compound has been shown to have analgesic effects in animal models of pain, making it a potential candidate for the development of new pain medications. In addition, this compound has been shown to have antidepressant effects in animal models of depression, suggesting that it may be useful in the treatment of mood disorders. Finally, this compound has been shown to reduce drug-seeking behavior in animal models of addiction, making it a potential candidate for the development of new addiction treatments.
properties
IUPAC Name |
2-(4-cyclohexylphenoxy)-N-[2-(4-methylpiperazin-1-yl)phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N3O2/c1-27-15-17-28(18-16-27)24-10-6-5-9-23(24)26-25(29)19-30-22-13-11-21(12-14-22)20-7-3-2-4-8-20/h5-6,9-14,20H,2-4,7-8,15-19H2,1H3,(H,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOHRQSNXOMFTGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=CC=CC=C2NC(=O)COC3=CC=C(C=C3)C4CCCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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